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Compound of Interest

Compound Name: Psma-IN-3

Cat. No.: B15613245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the synthesis and purification protocol for

Psma-IN-3, a potent urea-based inhibitor of the prostate-specific membrane antigen (PSMA).

The information presented is based on the findings published by Gade NR, et al. in ACS

Medicinal Chemistry Letters. Psma-IN-3, also referred to as compound 17 in the

aforementioned publication, has demonstrated high affinity for PSMA, making it a compound of

significant interest for research and development in the context of prostate cancer diagnostics

and therapeutics.

Core Synthesis and Purification Data
The following table summarizes the key quantitative data associated with the synthesis and

characterization of Psma-IN-3.
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Parameter Value Reference

Compound Name Psma-IN-3 (Compound 17) Gade NR, et al.

Molecular Formula C₂₄H₃₃FN₄O₉ Gade NR, et al.

Molecular Weight 544.54 g/mol Gade NR, et al.

IC₅₀ (PSMA Inhibition) 13 nM [1]

Yield
>80% (for the key urea

formation step)
Gade NR, et al.

Purity
High (as determined by HPLC

and NMR)
Gade NR, et al.

Experimental Protocols
The synthesis of Psma-IN-3 involves a key step of urea formation utilizing a versatile N-alkyl

carbamoylimidazole synthon. This method allows for high-yield synthesis under aqueous

conditions at room temperature.

Synthesis of Key Intermediates
The synthesis commences with the preparation of necessary precursor molecules. While the

full multi-step synthesis of all starting materials is extensive, the pivotal urea-forming reaction is

highlighted below. This reaction involves the coupling of an amine-containing component with

an N-alkyl carbamoylimidazole.

Final Urea Formation Step for Psma-IN-3 (Compound 17)
The final step in the synthesis of Psma-IN-3 involves the reaction of the appropriate amine

precursor with a fluorinated N-alkyl carbamoylimidazole.

Reagents and Materials:

Amine precursor (specific structure as described in the source publication)

Fluorinated N-alkyl carbamoylimidazole synthon
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Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

Organic co-solvent (if required for solubility)

Stirring apparatus

Reaction vessel

Procedure:

Dissolve the amine precursor in the aqueous buffer. An organic co-solvent may be added if

the precursor has limited aqueous solubility.

To the stirred solution of the amine, add the fluorinated N-alkyl carbamoylimidazole synthon.

Allow the reaction to proceed at room temperature. The reaction progress can be monitored

by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Upon completion, the reaction mixture is worked up to isolate the crude Psma-IN-3. This

may involve extraction with an organic solvent and subsequent drying of the organic layer.

Purification Protocol
Purification of the crude Psma-IN-3 is critical to obtain the final product with high purity.

Methodology:

Chromatography: The primary method for purification is typically reversed-phase high-

performance liquid chromatography (RP-HPLC).

Column: A C18 stationary phase is commonly used.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), often with a

modifier like trifluoroacetic acid (TFA), is employed to elute the compound.

Detection: UV detection at a suitable wavelength is used to monitor the elution of the

product.
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Fraction Collection and Analysis: Fractions containing the pure Psma-IN-3 are collected, and

the purity is confirmed by analytical HPLC and characterized by techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Lyophilization: The purified fractions are often lyophilized to obtain the final product as a

stable solid.

Visualizing the Workflow and Concepts
To better illustrate the processes and relationships involved in the synthesis and application of

Psma-IN-3, the following diagrams have been generated using the DOT language.
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Caption: Synthetic and purification workflow for Psma-IN-3.
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Caption: Proposed mechanism of action for Psma-IN-3.

This technical guide provides a foundational understanding of the synthesis and purification of

Psma-IN-3. For complete and detailed experimental procedures, including specific reaction

parameters and characterization data, researchers are strongly encouraged to consult the

original publication by Gade NR, et al. and its accompanying supplementary information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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